Thioacetamide
Thioacetamide
Thioacetamide appears as white crystals with a mercaptan odor.
Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It is functionally related to an acetamide.
Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potential human exposure to thioacetamide are inhalation and dermal contact. It is reasonably anticipated to be a human carcinogen. (NCI05)
Thioacetamide can cause cancer according to an independent committee of scientific and health experts.
A crystalline compound used as a laboratory reagent in place of HYDROGEN SULFIDE. It is a potent hepatocarcinogen.
Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It is functionally related to an acetamide.
Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potential human exposure to thioacetamide are inhalation and dermal contact. It is reasonably anticipated to be a human carcinogen. (NCI05)
Thioacetamide can cause cancer according to an independent committee of scientific and health experts.
A crystalline compound used as a laboratory reagent in place of HYDROGEN SULFIDE. It is a potent hepatocarcinogen.
Brand Name:
Vulcanchem
CAS No.:
62-55-5
VCID:
VC20887739
InChI:
InChI=1S/C2H5NS/c1-2(3)4/h1H3,(H2,3,4)
SMILES:
CC(=S)N
Molecular Formula:
C2H5NS
CH3CSNH2
C2H5NS
CH3CSNH2
C2H5NS
Molecular Weight:
75.14 g/mol
Thioacetamide
CAS No.: 62-55-5
Cat. No.: VC20887739
Molecular Formula: C2H5NS
CH3CSNH2
C2H5NS
Molecular Weight: 75.14 g/mol
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Specification
| Description | Thioacetamide appears as white crystals with a mercaptan odor. Thioacetamide is a thiocarboxamide consiting of acetamide having the oxygen replaced by sulfur. It has a role as a hepatotoxic agent. It is functionally related to an acetamide. Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potential human exposure to thioacetamide are inhalation and dermal contact. It is reasonably anticipated to be a human carcinogen. (NCI05) Thioacetamide can cause cancer according to an independent committee of scientific and health experts. A crystalline compound used as a laboratory reagent in place of HYDROGEN SULFIDE. It is a potent hepatocarcinogen. |
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| CAS No. | 62-55-5 |
| Molecular Formula | C2H5NS CH3CSNH2 C2H5NS |
| Molecular Weight | 75.14 g/mol |
| IUPAC Name | ethanethioamide |
| Standard InChI | InChI=1S/C2H5NS/c1-2(3)4/h1H3,(H2,3,4) |
| Standard InChI Key | YUKQRDCYNOVPGJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=N)S |
| SMILES | CC(=S)N |
| Canonical SMILES | CC(=S)N |
| Colorform | Crystals from benzene Colorless leaflets Yellow tablets CRYSTALS FROM ALC, PLATES FROM ETHER |
| Melting Point | 234 to 237 °F (NTP, 1992) 113-114 °C 113-116 °C |
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